Cas no 27912-15-8 (3H-3-Benzazepine-3-carboxylic acid, methyl ester)

• Product Name: 3H-3-Benzazepine-3-carboxylic acid, methyl ester
• CAS No: 27912-15-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1433000
• Update Time: 2024-08-15

3H-3-Benzazepine-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-3-Benzazepine-3-carboxylic acid, methyl ester
• benzo[d]azepine-3-carboxylic acid methyl ester

• Inchi： 1S/C12H11NO2/c1-15-12(14)13-8-6-10-4-2-3-5-11(10)7-9-13/h2-9H,1H3
• InChI Key： ZMATXNKZWRPREK-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)C=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 201.07903

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 333.8±42.0 °C(Predicted)
• PSA: 31.23
• pka: -1.90±0.20(Predicted)